![molecular formula C17H22BrNO5 B6224670 4-(2-bromophenoxy)-1-[(tert-butoxy)carbonyl]piperidine-4-carboxylic acid CAS No. 2770358-99-9](/img/no-structure.png)
4-(2-bromophenoxy)-1-[(tert-butoxy)carbonyl]piperidine-4-carboxylic acid
Overview
Description
4-(2-bromophenoxy)-1-[(tert-butoxy)carbonyl]piperidine-4-carboxylic acid (4-BPCA) is a molecule of the piperidine class of compounds, which are characterized by their cyclic, nitrogen-containing structures. 4-BPCA is a synthetic compound with a variety of applications in scientific research, including studies of its biochemical and physiological effects. This article will provide an overview of the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for 4-BPCA.
Scientific Research Applications
4-(2-bromophenoxy)-1-[(tert-butoxy)carbonyl]piperidine-4-carboxylic acid has a variety of applications in scientific research. It has been used as a substrate for the study of enzymes, such as protein kinases and phosphatases, as well as for the study of the effects of various drugs on cell signaling pathways. It has also been used in studies of the effects of environmental pollutants on cell signaling pathways and as a tool to study the structure and function of proteins.
Mechanism of Action
The mechanism of action of 4-(2-bromophenoxy)-1-[(tert-butoxy)carbonyl]piperidine-4-carboxylic acid is not fully understood. However, it is believed to act as a competitive inhibitor of protein kinases, which are enzymes that play a role in the regulation of cell signaling pathways. It is also believed to interact with other proteins, such as phosphatases, which are enzymes that play a role in the regulation of cell signaling pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(2-bromophenoxy)-1-[(tert-butoxy)carbonyl]piperidine-4-carboxylic acid are not fully understood. However, it has been shown to inhibit the activity of protein kinases, which can lead to the disruption of cell signaling pathways. This can have a variety of effects, including the inhibition of cell growth and proliferation, the disruption of cell metabolism, and the disruption of cell survival pathways.
Advantages and Limitations for Lab Experiments
The use of 4-(2-bromophenoxy)-1-[(tert-butoxy)carbonyl]piperidine-4-carboxylic acid in lab experiments has a number of advantages. It is relatively simple to synthesize and is available in a variety of concentrations. It is also relatively non-toxic, making it safe to use in experiments. However, it is important to note that 4-(2-bromophenoxy)-1-[(tert-butoxy)carbonyl]piperidine-4-carboxylic acid is a synthetic compound and its effects may vary depending on the concentrations used and the specific experimental conditions.
Future Directions
The potential future directions for 4-(2-bromophenoxy)-1-[(tert-butoxy)carbonyl]piperidine-4-carboxylic acid research are numerous. These include further studies of its biochemical and physiological effects, as well as studies of its potential therapeutic applications. Additionally, it may be possible to develop new synthetic methods for the production of 4-(2-bromophenoxy)-1-[(tert-butoxy)carbonyl]piperidine-4-carboxylic acid, as well as new ways to use it in scientific research. Finally, further research may be conducted to explore the potential of 4-(2-bromophenoxy)-1-[(tert-butoxy)carbonyl]piperidine-4-carboxylic acid as a therapeutic agent for a variety of diseases and conditions.
Synthesis Methods
4-(2-bromophenoxy)-1-[(tert-butoxy)carbonyl]piperidine-4-carboxylic acid is synthesized through a process known as the Mitsunobu reaction, which involves the reaction of 2-bromophenol with tert-butyl isocyanide in the presence of an acidic catalyst such as diethyl azodicarboxylate (DEAD). This reaction produces 4-(2-bromophenoxy)-1-[(tert-butoxy)carbonyl]piperidine-4-carboxylic acid in a high yield and is relatively simple to perform.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-(2-bromophenoxy)-1-[(tert-butoxy)carbonyl]piperidine-4-carboxylic acid' involves the reaction of 2-bromophenol with tert-butyl 4-piperidone-4-carboxylate, followed by the deprotection of the tert-butoxycarbonyl (Boc) group using trifluoroacetic acid (TFA) and subsequent reaction with tert-butyl bromoacetate. The resulting intermediate is then hydrolyzed to yield the final product.", "Starting Materials": [ "2-bromophenol", "tert-butyl 4-piperidone-4-carboxylate", "trifluoroacetic acid", "tert-butyl bromoacetate" ], "Reaction": [ "Step 1: Reaction of 2-bromophenol with tert-butyl 4-piperidone-4-carboxylate in the presence of a base such as potassium carbonate (K2CO3) to yield the intermediate 4-(2-bromophenoxy)-1-tert-butylpiperidin-4-one.", "Step 2: Deprotection of the Boc group using trifluoroacetic acid (TFA) to yield the intermediate 4-(2-bromophenoxy)-1-piperidin-4-one.", "Step 3: Reaction of the intermediate with tert-butyl bromoacetate in the presence of a base such as potassium carbonate (K2CO3) to yield the intermediate 4-(2-bromophenoxy)-1-[(tert-butoxy)carbonyl]piperidin-4-one.", "Step 4: Hydrolysis of the intermediate using sodium hydroxide (NaOH) to yield the final product, 4-(2-bromophenoxy)-1-[(tert-butoxy)carbonyl]piperidine-4-carboxylic acid." ] } | |
CAS RN |
2770358-99-9 |
Product Name |
4-(2-bromophenoxy)-1-[(tert-butoxy)carbonyl]piperidine-4-carboxylic acid |
Molecular Formula |
C17H22BrNO5 |
Molecular Weight |
400.3 |
Purity |
95 |
Origin of Product |
United States |
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